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Compound of Interest

Compound Name: 1,3-Propylene-d6 thiourea

Cat. No.: B15139014

Application Note
Introduction

Thiourea and its derivatives, such as propylene thiourea (PTU), are compounds that can be
found in food products as contaminants. Their presence can arise from the degradation of
dithiocarbamate fungicides, which are widely used in agriculture. Due to potential health
concerns associated with these compounds, sensitive and accurate analytical methods are
required for their determination in various food matrices. This application note describes a
robust analytical method for the quantification of propylene thiourea in food samples using
Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and 1,3-Propylene-d6
thiourea as an internal standard.

The use of a stable isotope-labeled internal standard, such as 1,3-Propylene-d6 thiourea, is
critical for achieving high accuracy and precision in quantitative analysis.[1][2][3] This internal
standard closely mimics the chemical and physical properties of the analyte (propylene
thiourea), allowing for effective compensation for variations that may occur during sample
preparation, chromatography, and ionization in the mass spectrometer.[1][2] This approach,
known as stable isotope dilution analysis (SIDA), is considered the gold standard for
guantitative mass spectrometry.[4]

Principle
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This method employs a sample extraction and clean-up procedure followed by analysis using
LC-MS/MS. A known amount of 1,3-Propylene-d6 thiourea is added to the sample at the
beginning of the extraction process. The sample is then homogenized and extracted with an
organic solvent. The extract is subjected to a clean-up step to remove matrix interferences. The
final extract is analyzed by LC-MS/MS, where the analyte and the internal standard are
separated chromatographically and detected by the mass spectrometer. Quantification is
performed by measuring the ratio of the peak area of the analyte to the peak area of the
internal standard and comparing it to a calibration curve prepared with known concentrations of
the analyte and a constant concentration of the internal standard.

Experimental Protocols
1. Reagents and Materials

e Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Water (LC-MS grade),
Formic acid.

o Standards: Propylene thiourea (PTU) analytical standard, 1,3-Propylene-d6 thiourea
(internal standard).

o Sample Preparation: QUEChERS extraction salts (e.g., magnesium sulfate, sodium chloride,
sodium citrate), dispersive solid-phase extraction (d-SPE) sorbents (e.g., PSA, C18).

 Instrumentation: Homogenizer, centrifuge, liquid chromatograph coupled to a tandem mass
spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source.

2. Standard Solution Preparation

e Stock Solutions (1000 pug/mL): Prepare individual stock solutions of propylene thiourea and
1,3-Propylene-d6 thiourea in methanol.

e Working Standard Solutions: Prepare a series of working standard solutions of propylene
thiourea by diluting the stock solution with a suitable solvent (e.g., methanol/water).

« Internal Standard Spiking Solution (10 pg/mL): Prepare a spiking solution of 1,3-Propylene-
d6 thiourea in methanol.
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. Sample Preparation (QUEChERS Method)
Weigh 10 g of the homogenized food sample into a 50 mL centrifuge tube.
Add 10 mL of water (for dry commaodities).
Add 100 pL of the 1,3-Propylene-d6 thiourea internal standard spiking solution.
Add 10 mL of acetonitrile.
Add the QUEChERS extraction salts.
Shake vigorously for 1 minute.
Centrifuge at 4000 rpm for 5 minutes.
Take a 1 mL aliquot of the supernatant (acetonitrile layer).
Transfer the aliquot to a d-SPE tube containing PSA and C18 sorbents.
Vortex for 30 seconds.
Centrifuge at 10000 rpm for 5 minutes.
Transfer the supernatant to a vial for LC-MS/MS analysis.
. LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

o

Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 100 mm x
2.1 mm, 1.7 ym).

[e]

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

[e]

o

Gradient: A suitable gradient to achieve separation of the analyte and internal standard.
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o Flow Rate: 0.3 mL/min.

o Injection Volume: 5 pL.

e Mass Spectrometry (MS/MS) Conditions:
o lonization Mode: Electrospray lonization (ESI), Positive.
o Multiple Reaction Monitoring (MRM) Transitions:

» Propylene thiourea: Monitor at least two transitions (e.g., precursor ion > product ion 1,
precursor ion > product ion 2).

» 1,3-Propylene-d6 thiourea: Monitor at least one transition.

Data Presentation

Table 1. MRM Transitions for Propylene Thiourea and its Deuterated Internal Standard

Collision Energy

Compound Precursor lon (m/z)  Product lon (m/z) (eV)
e
Propylene Thiourea
N 117.1 58.1 15
(Quantifier)
Propylene Thiourea
- 117.1 43.1 25
(Quialifier)
1,3-Propylene-d6
123.1 62.1 15

Thiourea

Table 2: Method Validation Data (Hypothetical)
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Parameter Result
Linearity (R?) >0.99
Limit of Detection (LOD) 0.5 pg/kg
Limit of Quantification (LOQ) 2.0 po/kg
Recovery (at 10 pg/kg) 95 - 105%
Precision (RSD, at 10 pg/kg) <10%
Visualizations
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Propylene Thiourea (Analyte) 1,3-Propylene-d6 Thiourea (Internal Standard)

Sample Preparation Variability
(e.g., extraction loss, matrix effects)

i

LC-MS/MS Variability
(e.g., injection volume, ionization suppression)

Ratio of Analyte to IS is constant

Accurate Quantification

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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